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Compound of Interest

1-(5-Chloro-2-
Compound Name:
methoxyphenyl)piperazine

Cat. No.: B8781168

Get Quote

Executive Summary & Core Directive

Do not dispose of this compound down the drain. 1-(5-Chloro-2-methoxyphenyl)piperazine is

a halogenated, nitrogenous organic compound with significant biological activity (often used as
a serotonin receptor ligand).[1][2][3] Its disposal requires strict adherence to Halogenated
Organic Waste protocols to prevent environmental contamination and the formation of toxic
byproducts (such as dioxins) during incineration.|[1]

Immediate Action: Segregate this waste from non-halogenated solvents and general trash.[1][2]
Label as "Halogenated Organic - Toxic."[1][2][4]

Chemical Profile & Hazard Identification

Before handling waste, verify the material identity against the specific salt form (Free base vs.
Hydrochloride) used in your assay.[2]
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Property

Data

Chemical Name

1-(5-Chloro-2-methoxyphenyl)piperazine

Common Abbreviation

mCPP derivative / 5-Chloro-o-MPP

CAS Number

5464-78-8 (Free Base) / 99857-72-4 (HCI Salt)

Molecular Formula

C11H15CIN20

Waste Class

Halogenated Organic (Due to Chlorine

substituent)

GHS Hazards

H315 (Skin Irritant), H319 (Eye Irritant), H335
(Resp.[1][2][5] Irritant)

Bioactivity

Serotonergic agonist/antagonist (Treat as

Potent Compound)

The "Why": Scientific Rationale for Segregation

As researchers, we must understand the downstream consequences of our waste streams.[2]

o The Halogen Factor: The chlorine atom at position 5 is the critical determinant for disposal.

[1][2] If mixed with standard non-halogenated organic waste (like Acetone or Ethanol) and

sent to a standard fuel-blending incinerator, the chlorine can contribute to the formation of

acid gases (HCI) and, more critically, dioxins and furans if combustion temperatures are not

sufficiently high.[2]

o Protocol: This waste must be sent to a facility capable of high-temperature incineration

with scrubbers designed for halogenated loads.[1][2]

e The Piperazine Moiety: Piperazines are often sensitizers and biologically active.[1][2]

Disposing of this in aqueous waste streams poses a risk to aquatic life due to its designed

stability and receptor affinity.[1][2]

Step-by-Step Disposal Protocols
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Scenario A: Solid Waste (Pure Substance /| Expired
Reagent)

Applicable for: Old vials, weighing boat residues, spilled solids.[2]

Containment: Do not empty the solid into a liquid waste carboy. Keep it in its original
container if possible.

Secondary Packaging: Place the original container (with cap tight) inside a clear, sealable
plastic bag (e.g., Ziploc).

Labeling: Apply a hazardous waste label.
o Constituents: "1-(5-Chloro-2-methoxyphenyl)piperazine, Solid."[1][2]
o Hazard Checkbox: Toxic, Irritant.[1][2]

Segregation: Place the bagged item into the Solid Hazardous Waste Drum (often a wide-
mouth fiber or plastic drum).[1]

o Crucial: Ensure this drum is destined for incineration, not landfill.[2]

Scenario B: Liquid Waste (Reaction Mixtures | Mother
Liquors)

Applicable for: HPLC waste, reaction solvents containing the compound.[2]

Solvent Compatibility: Determine your primary solvent (e.g., DCM, Methanol, DMSO).[2]
The "Halogen Rule™:
o If solvent is Halogenated (e.g., DCM): Pour into the Halogenated Waste carboy.[1][2]

o If solvent is Non-Halogenated (e.g., Methanol): Because the solute contains Chlorine, the
entire mixture should ideally be treated as Halogenated Waste to ensure proper
incineration.[2]
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o Note: Small trace amounts (<0.1%) in non-halogenated solvents may sometimes be
accepted in non-halogenated streams depending on local EPA/EHS rules, but the safest
"Senior Scientist" best practice is to default to the Halogenated stream to guarantee
destruction.[2]

e pH Check: If the solution is acidic (common if using the HCI salt), ensure the waste container
is compatible (glass or HDPE).[2] Do not mix with cyanide or sulfide waste.[1][2]

Scenario C: Contaminated Debris

Applicable for: Nitrile gloves, pipette tips, paper towels.[2]
e Trace vs. Gross Contamination:

o Trace (Gloves/Tips): Double-bag in clear plastic. Label as "Debris contaminated with
Halogenated Organics."[1][2] Dispose of in the Lab Solid Waste incineration box.

o Gross (Spill cleanup materials): Collect in a sealed jar or heavy-duty bag. Treat as Solid
Chemical Waste (Scenario A).

Emergency Response: Spill Management
Self-Validating Safety System: Your spill kit must be accessible before you open the vial.[1]
o PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.[1][2]

« Solid Spill:

[¢]

Do not dry sweep (creates dust/inhalation risk).[1][2]

[¢]

Cover with a damp paper towel to suppress dust.[1][2]

[e]

Scoop up the material and the towel.[1][2] Place in a wide-mouth jar.

o

Label as "Spill Debris: 1-(5-Chloro-2-methoxyphenyl)piperazine."[1][2]

o Skin Contact: Wash immediately with soap and water for 15 minutes.[1][2] The lipophilic
nature of the phenylpiperazine means water alone may be slow to remove it; soap is
essential.[1][2]
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Decision Logic & Workflow

The following diagram outlines the decision process for segregating this specific chemical
waste.

Waste: 1-(5-Chloro-2-methoxyphenyl)piperazine

Physical State?
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Figure 1: Waste segregation decision matrix ensuring proper incineration of halogenated
phenylpiperazines.

Regulatory & Compliance Codes
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When filling out your institution's waste tags, use the following classifications.

 RCRA (USA): While not explicitly P or U listed by name, it is a Toxic waste.[1][2] If dissolved
in spent halogenated solvents, codes FO01/F002 apply to the mixture.[2]

e European Waste Catalogue (EWC):16 05 06* (laboratory chemicals, consisting of or
containing hazardous substances, including mixtures of laboratory chemicals).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-2-methoxyphenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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